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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl hydrogen azelate, a monoester of azelaic acid, is a compound of interest in various
chemical and pharmaceutical research areas. An accurate understanding of its fundamental
physicochemical properties is crucial for its application in synthesis, formulation, and drug
development. This document provides a definitive guide to the molecular weight of ethyl
hydrogen azelate, calculated from its molecular formula.

Molecular Formula and Structure

Ethyl hydrogen azelate is chemically known as 9-ethoxy-9-oxononanoic acid or nonanedioic
acid, monoethyl ester. Its molecular formula is C11H200a4.[1]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for ethyl hydrogen azelate is detailed below.

Experimental Protocols: Molecular Weight Calculation

The molecular weight was determined computationally based on the molecular formula and the
standard atomic weights of the elements.
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Methodology:

« Identify the molecular formula: The molecular formula for ethyl hydrogen azelate was
determined to be C11H200a4.[1]

» Determine the atomic weights of constituent elements: The standard atomic weights for
Carbon (C), Hydrogen (H), and Oxygen (O) were obtained from the International Union of
Pure and Applied Chemistry (IUPAC).

o Calculate the total mass for each element: The number of atoms of each element in the
molecular formula was multiplied by its respective atomic weight.

e Sum the total masses: The sum of the total masses of all elements provides the molecular
weight of the compound.

Data Presentation

The quantitative data used in the calculation of the molecular weight of ethyl hydrogen azelate
are summarized in the table below.

Atomic Weight Total Mass (

Element Symbol Atomic Count

(g/mol) g/mol)
Carbon C 11 12.011 132.121
Hydrogen H 20 1.008 20.160
Oxygen O 4 15.999 63.996
Total 216.277

Therefore, the molecular weight of ethyl hydrogen azelate is 216.277 g/mol .

Visualization of Calculation Workflow

The logical workflow for the calculation of the molecular weight of ethyl hydrogen azelate is
depicted in the following diagram.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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